Succinic anhydride
Succinic anhydride
Succinic anhydride appears as colorless needles or white crystalline solid. Melting point 237 °F. Sublimes at 239 °F at 5 mmHg pressure; and at 198 °F and 1 mmHg pressure. Moderately toxic and an irritant.
Succinic anhydride is a cyclic dicarboxylic anhydride and a tetrahydrofurandione. It is functionally related to a succinic acid.
Succinic anhydride is a natural product found in Clerodendrum japonicum, Nicotiana tabacum, and other organisms with data available.
Succinic anhydride is a cyclic dicarboxylic anhydride and a tetrahydrofurandione. It is functionally related to a succinic acid.
Succinic anhydride is a natural product found in Clerodendrum japonicum, Nicotiana tabacum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
108-30-5
VCID:
VC21086896
InChI:
InChI=1S/C4H4O3/c5-3-1-2-4(6)7-3/h1-2H2
SMILES:
C1CC(=O)OC1=O
Molecular Formula:
C4H4O3
Molecular Weight:
100.07 g/mol
Succinic anhydride
CAS No.: 108-30-5
Cat. No.: VC21086896
Molecular Formula: C4H4O3
Molecular Weight: 100.07 g/mol
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Specification
| Description | Succinic anhydride appears as colorless needles or white crystalline solid. Melting point 237 °F. Sublimes at 239 °F at 5 mmHg pressure; and at 198 °F and 1 mmHg pressure. Moderately toxic and an irritant. Succinic anhydride is a cyclic dicarboxylic anhydride and a tetrahydrofurandione. It is functionally related to a succinic acid. Succinic anhydride is a natural product found in Clerodendrum japonicum, Nicotiana tabacum, and other organisms with data available. |
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| CAS No. | 108-30-5 |
| Molecular Formula | C4H4O3 |
| Molecular Weight | 100.07 g/mol |
| IUPAC Name | oxolane-2,5-dione |
| Standard InChI | InChI=1S/C4H4O3/c5-3-1-2-4(6)7-3/h1-2H2 |
| Standard InChI Key | RINCXYDBBGOEEQ-UHFFFAOYSA-N |
| SMILES | C1CC(=O)OC1=O |
| Canonical SMILES | C1CC(=O)OC1=O |
| Boiling Point | 502 °F at 760 mmHg (NTP, 1992) 261 °C at 760 mm Hg 261 °C |
| Colorform | NEEDLES FROM ALC; RHOMBIC PYRAMIDS FROM CHLOROFORM OR CARBON TETRACHLORIDE COLORLESS OR LIGHT-COLORED NEEDLES OR FLAKES Orthorhombic prisms from abs alc. Succinic anhydride forms rhombic pyramidal or bipyramidal crystals. |
| Flash Point | 157 °C |
| Melting Point | 247.3 °F (NTP, 1992) 119.6 °C 119 °C |
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